Cas no 626-27-7 (HEPTANOIC ANHYDRIDE)

• Product Name: HEPTANOIC ANHYDRIDE
• CAS No: 626-27-7
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• MDL: MFCD00009536
• CID: 506315
• PubChem ID: 87570768
• Update Time: 2025-05-24

HEPTANOIC ANHYDRIDE Chemical and Physical Properties

Names and Identifiers

• HEPTANOIC ANHYDRIDE
• ENANTHIC ANHYDRIDE
• OENANTHIC ANHYDRIDE
• N-HEPTANOIC ANHYDRIDE
• heptanoicacid,anhydride
• Heptanoyl anhydride
• n-Heptanoic acid anhydride
• Heptanoic acid,1,1'-anhydride
• heptanoyl heptanoate
• heptanoic acid anhydride
• SY053351
• CS-0187437
• AI3-06144
• AKOS025396821
• 626-27-7
• SCHEMBL37242
• MFCD00009536
• heptanoic acid heptanoyl ester
• NSC67902
• A10927
• LS-14355
• NS00043430
• DTXCID70818417
• NSC-67902
• H0353
• Heptanoic acid, anhydride
• EINECS 210-940-5
• enanthic acid anhydride
• NSC 67902
• DTXSID301014661
• Heptanoic acid, 1,1'-anhydride

• MDL： MFCD00009536
• Inchi： 1S/C14H26O3/c1-3-5-7-9-11-13(15)17-14(16)12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： DAPZDAPTZFJZTO-UHFFFAOYSA-N
• SMILES： CCCCCCC(OC(CCCCCC)=O)=O

Computed Properties

• Exact Mass: 242.18800
• Monoisotopic Mass: 242.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 0.917
• Melting Point: -12 ºC
• Boiling Point: 260°C(lit.)
• Flash Point: 113 ºC
• Refractive Index: 1.432-1.434
• PSA: 43.37000
• LogP: 3.99700
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

HEPTANOIC ANHYDRIDE Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：1760
• Hazard Category Code： R34
• Safety Instruction： S45-S36/37/39-S26-S28
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on HEPTANOIC ANHYDRIDE

HEPTANOIC ANHYDRIDE: A Comprehensive Overview

HEPTANOIC ANHYDRIDE, also known as CAS No 626-27-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₁₄H₂₆O₂, is an anhydride of heptanoic acid. Its structure consists of two heptanoic acid molecules linked through an oxygen atom, forming a cyclic anhydride. The compound is widely recognized for its versatility and has been extensively studied for its potential in diverse fields such as materials science, pharmaceuticals, and biochemistry.

Recent advancements in chemical synthesis have led to a deeper understanding of the properties and applications of HEPTANOIC ANHYDRIDE. Researchers have explored its role as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after due to their environmental benefits. For instance, studies published in 2023 highlight the use of CAS No 626-27-7 in the development of polyesters that exhibit enhanced biodegradability, making them ideal for sustainable packaging solutions.

The physical properties of HEPTANOIC ANHYDRIDE are also noteworthy. It exists as a colorless liquid at room temperature with a pleasant odor. Its boiling point is approximately 155°C, and it has a density of 0.88 g/cm³. These characteristics make it suitable for various industrial processes where thermal stability and solubility are critical factors. Recent research has focused on optimizing its synthesis to improve yield and reduce production costs, ensuring its accessibility for large-scale applications.

In terms of chemical reactivity, HEPTANOIC ANHYDRIDE is highly reactive due to the electrophilic nature of the carbonyl group in its structure. This reactivity enables it to participate in a wide range of organic reactions, including nucleophilic acyl substitutions and polymerizations. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness as a building block in the synthesis of complex organic molecules, showcasing its potential in drug discovery and agrochemical development.

The application of CAS No 626-27-7 extends beyond traditional chemical synthesis. It has been utilized in the formulation of cosmetics and personal care products due to its ability to act as an emollient and skin conditioning agent. Recent breakthroughs in nanotechnology have also explored its use as a stabilizing agent for nanoparticles, enhancing their dispersion properties and stability under varying environmental conditions.

Safety considerations are paramount when handling HEPTANOIC ANHYDRIDE. While it is not classified as a hazardous substance under standard conditions, exposure to eyes or skin should be avoided due to potential irritation. Proper ventilation and protective equipment are recommended during handling to ensure worker safety. Regulatory bodies have emphasized the importance of adhering to safety protocols when synthesizing or using this compound in industrial settings.

In conclusion, HEPTANOIC ANHYDRIDE, identified by its CAS number 626-27-7, is a multifaceted compound with a wide array of applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing sustainable technologies and innovative solutions across the globe.